Cas no 1391018-70-4 (2-amino-2-(2-bromo-3-methoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2-bromo-3-methoxyphenyl)ethan-1-ol
• CAS No: 1391018-70-4
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6614619
• PubChem ID: 84705529
• Update Time: 2025-10-25

2-amino-2-(2-bromo-3-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-bromo-3-methoxyphenyl)ethan-1-ol
• EN300-1898290
• 1391018-70-4

• Inchi： 1S/C9H12BrNO2/c1-13-8-4-2-3-6(9(8)10)7(11)5-12/h2-4,7,12H,5,11H2,1H3
• InChI Key： VIOOVNJQNPKXAD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CO)N)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-2-(2-bromo-3-methoxyphenyl)ethan-1-ol

2-Amino-2-(2-Bromo-3-Methoxyphenyl)Ethan-1-ol (CAS No. 1391018-70-4)

2-Amino-2-(2-bromo-3-methoxyphenyl)ethan-1-ol, also known by its CAS number 1391018-70-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes an amino group, a bromine atom, and a methoxy group attached to a phenyl ring, all connected to an ethan-1-ol backbone. The combination of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

The synthesis of 2-amino-2-(2-bromo-3-methoxyphenyl)ethan-1-ol typically involves multi-step reactions, often starting from readily available aromatic compounds. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the coupling of aryl halides with amino alcohols. These innovations not only enhance the yield but also reduce the environmental footprint of the manufacturing process.

The chemical properties of 2-amino-2-(2-bromo-3-methoxyphenyl)ethan-1-ol are heavily influenced by its functional groups. The amino group imparts nucleophilic character, making it reactive towards electrophilic reagents. The bromine atom serves as a leaving group in substitution reactions, while the methoxy group introduces electron-donating effects, modulating the reactivity of the aromatic ring. These characteristics make the compound an excellent substrate for various organic transformations, including nucleophilic substitutions, eliminations, and additions.

In terms of applications, 2-amino-2-(2-bromo-3-methoxyphenyl)ethan-1 ol has found extensive use as an intermediate in drug discovery programs. Its structure is particularly appealing for the development of bioactive molecules targeting various therapeutic areas, such as oncology and inflammation. Recent studies have highlighted its potential as a lead compound in designing inhibitors for key enzymes involved in disease pathways. Additionally, its role in agrochemicals has been explored, with researchers investigating its efficacy as a precursor for herbicides and fungicides.

The stability and solubility of cas no 1391018 70 4 are critical factors in its practical applications. Under normal storage conditions, the compound exhibits good stability; however, exposure to light or elevated temperatures may lead to degradation. Its solubility profile varies depending on the solvent system, with higher solubility observed in polar aprotic solvents due to hydrogen bonding interactions facilitated by the amino and hydroxyl groups.

In conclusion, 2-amino 2 (2 bromo 3 methoxyphenyl) ethan 1 ol, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its role as an intermediate in drug development and agrochemicals underscores its importance in advancing modern medicine and agriculture. As research progresses, new insights into its synthesis, properties, and applications are expected to further expand its utility across diverse scientific domains.